Cas no 93778-19-9 (Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-)

Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]- structure
93778-19-9 structure
Product Name:Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
CAS No:93778-19-9
MF:C13H12N2O4S2
MW:324.375380516052
CID:806176
PubChem ID:3022327
Update Time:2025-04-19

Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
    • 5-mesyl-2-[(2-nitrophenyl)thio]aniline
    • 5-methylsulfonyl-2-(2-nitrophenyl)sulfanylaniline
    • EINECS 298-153-3
    • 5-Mesyl-2-((2-nitrophenyl)thio)aniline
    • M4HX59V2CR
    • 93778-19-9
    • Benzenamine, 5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
    • DTXSID70239628
    • 5-(Methylsulfonyl)-2-[(2-nitrophenyl)thio]benzenamine
    • NS00039613
    • Inchi: 1S/C13H12N2O4S2/c1-21(18,19)9-6-7-12(10(14)8-9)20-13-5-3-2-4-11(13)15(16)17/h2-8H,14H2,1H3
    • InChI Key: QVTHYCXLXGKSTI-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=C(C=1)N)SC1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 324.024
  • Monoisotopic Mass: 324.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.51
  • Boiling Point: 535.1°Cat760mmHg
  • Flash Point: 277.4°C
  • Refractive Index: 1.695
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